N-[(1S,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide

• IUPAC Name: N-[(E,2S,3S)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
• InChI: InChI=1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35-/m0/s1
• InChI Key: VODZWWMEJITOND-ZWVRRZAVSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@H](/C=C/CCCCCCCCCCCCC)O
• Molecular Formula: C36H71NO3
• Molecular Weight: 566.0 g/mol

Description

“N-[(1S,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide” is a chemical compound with the molecular formula C32H63NO3. It is also known as C14 Ceramide.

Molecular Structure Analysis

The molecular structure of this compound includes a hydroxymethyl group and a heptadecenyl group attached to an octadecanamide. The molecular weight is 659.9.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 659.9. More specific physical and chemical properties such as boiling point, density, and pKa are not provided in the search results.

Scientific Research Applications

Pharmacology and Drug Development

Hydroxymethylation, achieved by adding the -CH₂OH group to starting materials, has been explored extensively in drug development. The hydroxymethyl group enhances the interaction of drugs with their active sites, leading to improved pharmacokinetic and pharmacodynamic properties. Specifically, it can:

• .

Metal-Catalyzed Hydroxymethylation

Beyond aqueous formaldehyde, metal-catalyzed hydroxymethylation reactions offer alternative routes. .

Mechanism of Action

Target of Action

C18 L-threo Ceramide, also known as N-[(1S,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide, primarily targets the mitochondrial ceramidase (mt-CDase) in the brain . This enzyme plays a crucial role in the metabolism of ceramides, a class of waxy lipid molecules.

Mode of Action

The compound interacts with its target by inhibiting the activity of mt-CDase . This inhibition leads to an increase in the levels of ceramides, which are known to play a role in cellular processes such as differentiation, proliferation, and apoptosis .

Biochemical Pathways

The inhibition of mt-CDase by C18 L-threo Ceramide affects the sphingolipid metabolic pathway . This leads to an accumulation of ceramides, which can trigger endoplasmic reticulum stress and autophagy in certain cells, such as glioma cells .

Result of Action

The increase in ceramide levels due to the action of C18 L-threo Ceramide can have several effects at the molecular and cellular levels. For instance, it has been found to reduce cell growth in UM-SCC-22A squamous cell carcinoma cells . Moreover, it has been implicated in neurodegenerative processes, as its levels are found to be low during such conditions .